Mesembrine
Overview
Description
Mesembrine is an alkaloid present in Sceletium tortuosum (kanna). It has been shown to act as a serotonin reuptake inhibitor . Mesembrine is used in the food industry as an appetite suppressant and is often found in weight loss products . It is also used as an ingredient in some dietary supplements .
Synthesis Analysis
The synthesis of mesembrine has been a subject of research due to its complex structure. The key step in the synthesis process is a stereoselective alkylation reaction of dianion derived from C2 symmetric imidazolines, allowing efficient formation of a quaternary benzylic center . A concise total synthesis of mesembrine was achieved both racemically and asymmetrically .
Molecular Structure Analysis
Mesembrine has a molecular formula of C17H23NO3 . It is a chiral alkaloid that features an aryloctahydroindole skeleton . The InChI representation of mesembrine is InChI=1S/C17H23NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10,16H,6-9,11H2,1-3H3/t16-,17-/m0/s1
.
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of mesembrine include a Rh(I)-catalyzed [5 + 1] cycloaddition of vinylcyclopropane and CO, and a Buchwald’s Pd-catalyzed coupling reaction .
Scientific Research Applications
Mental Health: Antidepressant and Anxiolytic Effects
Mesembrine is known for its ability to block the reuptake of serotonin, a neurotransmitter associated with feelings of well-being and happiness . This action is similar to that of conventional antidepressants, making Mesembrine a subject of interest for treating mental health conditions like depression and anxiety. Studies suggest that it can increase serotonin release in the brain, potentially offering a natural alternative to synthetic medications .
Neuropharmacology: Serotonin Reuptake Inhibition
In neuropharmacological research, Mesembrine’s role as a serotonin reuptake inhibitor is significant. By preventing the reabsorption of serotonin, Mesembrine could help maintain higher levels of this neurotransmitter in the brain. This mechanism is crucial for understanding and developing treatments for various neuropsychiatric disorders .
Substance Abuse Treatment: Craving Reduction
Research into Mesembrine’s effects on craving and addiction has shown promise. Its mood-enhancing and calming properties may help reduce the urge for substance use, aiding in the treatment of addiction. The compound’s influence on neurotransmitter systems could be beneficial in developing therapies for substance abuse disorders .
Pharmacokinetics: Metabolism and Detection
Mesembrine undergoes various metabolic transformations, including O- and N-demethylation, dihydration, and hydroxylation. Understanding its pharmacokinetics is essential for the toxicological detection of Mesembrine and its metabolites, particularly in the context of its use as a legal high . This knowledge is vital for drug monitoring and forensic investigations.
Traditional Medicine: Sedation and Analgesia
Historically, Kanna was used for sedation and analgesia by indigenous tribes in South Africa. The fermentation of the plant material, which contains Mesembrine, resulted in a preparation used for its calming and pain-relieving effects. This traditional use underpins modern research into Mesembrine’s potential as a therapeutic agent .
Botanical and Dietary Supplements: Mood Enhancement
Mesembrine is currently being utilized in dietary supplements for its mood-enhancing properties. The compound’s ability to promote relaxation and happiness has led to its inclusion in various wellness products. Ongoing research aims to substantiate these effects and explore the commercialization of Mesembrine-containing supplements .
Safety And Hazards
Future Directions
properties
IUPAC Name |
(3aR,7aR)-3a-(3,4-dimethoxyphenyl)-1-methyl-2,3,4,5,7,7a-hexahydroindol-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10,16H,6-9,11H2,1-3H3/t16-,17-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAHIQPJTGIHDGO-IAGOWNOFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2(C1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CC[C@@]2([C@H]1CC(=O)CC2)C3=CC(=C(C=C3)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301152968 | |
Record name | rel-(3aR,7aR)-3a-(3,4-Dimethoxyphenyl)octahydro-1-methyl-6H-indol-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301152968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(+)-Mesembrine | |
CAS RN |
6023-73-0, 468-53-1 | |
Record name | rel-(3aR,7aR)-3a-(3,4-Dimethoxyphenyl)octahydro-1-methyl-6H-indol-6-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6023-73-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Mesembrine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000468531 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | rel-(3aR,7aR)-3a-(3,4-Dimethoxyphenyl)octahydro-1-methyl-6H-indol-6-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301152968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | MESEMBRINE, (+)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P5X28MLQ1Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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